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Compound of Interest

Compound Name: Fmoc-Trp(Boc)-OH

Cat. No.: B557069

Technical Guide: Fmoc-Trp(Boc)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound Fmoc-
Trp(Boc)-OH, including its CAS number, safety data, and applications in scientific research,
particularly in the field of peptide synthesis.

Chemical Identification

The Chemical Abstracts Service (CAS) number for Fmoc-Trp(Boc)-OH is 143824-78-6.[1][2][3]
[41[5]

Physicochemical and Safety Data

The following table summarizes the key quantitative data for Fmoc-Trp(Boc)-OH, compiled
from various safety data sheets and chemical suppliers.
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Property Value References
Molecular Formula C31H30N206 [L1121[31[4115]
Molecular Weight 526.58 g/mol [21[31[5]
Appearance White solid [61[7]
] ] Approximately 97 °C
Melting Point _ [51[7]
(Decomposes before melting)
Optical Activit [0]20/D -21+2°, ¢ =1% in 1]
ical Activi
P Y DMF
Purity >95% to =97.0% (HPLC) [2][3]
Storage Temperature 2-8°C 3151171191
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [6]
Acetate, DMSO, Acetone.
Water Solubility 0.00009 g/L at 20 °C [71[10]
Acute Oral LD50 (Rat) >2000 mg/kg [10][11]
Acute Dermal LD50 (Rabbit) >2000 mg/kg [10][11]

Material Safety Data Sheet (MSDS) Summary

Fmoc-Trp(Boc)-OH is classified as a skin sensitizer and is toxic to aquatic life with long-lasting

effects.[9][11][12]

Hazard Statements:

e H317: May cause an allergic skin reaction.[9][12]

e H411: Toxic to aquatic life with long lasting effects.[9][11][12]

Precautionary Statements:
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e Prevention: Avoid breathing dust.[9][12] Contaminated work clothing should not be allowed
out of the workplace.[9][12] Wear protective gloves.[9] Avoid release to the environment.[9]
[12]

» Response: If on skin, wash with plenty of soap and water.[9] If skin irritation or a rash occurs,
get medical advice/attention.[9][12] Collect spillage.[9][12]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[9]

First-Aid Measures:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[7][12]

Skin Contact: Wash off with soap and plenty of water.[7][12]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[12]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
[71[12]

Handling and Storage:
¢ Avoid contact with skin and eyes and the formation of dust and aerosols.[9]
o Keep the container tightly closed in a dry and well-ventilated place.[7][9]

o Recommended storage temperature is 2-8 °C.[3][5][7][9]

Experimental Protocols and Applications

Fmoc-Trp(Boc)-OH is a crucial reagent in Fmoc solid-phase peptide synthesis (SPPS), a
foundational technique in drug discovery and development.[3][6] Its primary application is in the
synthesis of peptides containing tryptophan, particularly when arginine is also present. The Boc
protecting group on the indole side chain of tryptophan minimizes side reactions during the
deprotection of other amino acid side chains, such as the sulfonyl protecting groups from
arginine. This results in purer crude peptides and higher yields.[4][13][14]
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General Workflow for Fmoc Solid-Phase Peptide
Synthesis

The following diagram illustrates the cyclical nature of Fmoc SPPS.
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Caption: General workflow for Fmoc solid-phase peptide synthesis.

Deprotection of the Trp(Boc) Side Chain

A key advantage of using Fmoc-Trp(Boc)-OH is the stability of the Boc group during the Fmoc
deprotection steps. The Boc group is removed during the final cleavage from the resin, typically
using a strong acid like trifluoroacetic acid (TFA). The cleavage with TFA generates an N-in-

carboxy indole intermediate, which protects the tryptophan from alkylation and sulfonation. This
intermediate is then removed under aqueous conditions during the work-up of the peptide.[1][6]

5 5 N-in-carboxy Indole .
Fmoc-Trp(Boc)-Peptide-Resin TFA Cleavage [ - Aqueous Work-up Deprotected Trp-Peptide

Click to download full resolution via product page
Caption: Deprotection pathway for the Trp(Boc) side chain.

Logical Relationships in Safe Handling

The safe handling of Fmoc-Trp(Boc)-OH involves a hierarchy of controls, from engineering
controls to personal protective equipment.
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Safe Handling of Fmoc-Trp(Boc)-OH

Engineering Controls

(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Y

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Spill & Emergency Procedures Waste Disposal

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling Fmoc-Trp(Boc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-Trp(Boc)-OH CAS number and material safety
data sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557069#fmoc-trp-boc-oh-cas-number-and-material-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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